Cas no 1806967-07-6 (3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide)

• Product name: 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide
• CAS No: 1806967-07-6
• MF: C₈H₆Br₂F₃NO
• MW: 348.942551136017
• CID: 4791885

3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-2-5(7(14)6(4)10)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： LWHBFICIKFHYOO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CBr)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 35.2
• XLogP3: 3.7

Additional information on 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide

Comprehensive Overview of 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide (CAS No. 1806967-07-6)

3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide (CAS No. 1806967-07-6) is a highly specialized organic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. This compound features a unique molecular structure, combining an amino group, a bromine substituent, and a trifluoromethoxy moiety, making it a versatile building block for drug discovery and material science. Researchers and industry professionals are increasingly interested in its potential due to its reactivity and functional group compatibility.

The growing demand for fluorinated compounds in modern chemistry has placed 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide in the spotlight. Fluorinated molecules are known for their enhanced stability, bioavailability, and metabolic resistance, which are critical in developing next-generation therapeutics. With the rise of precision medicine and targeted drug delivery, this compound's trifluoromethoxy group offers unique advantages in modulating drug-receptor interactions.

In the context of sustainable chemistry, 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide aligns with the industry's shift toward green synthesis and atom-efficient reactions. Its bromine and amino functional groups enable selective transformations, reducing waste and improving yield—a key consideration for environmentally conscious manufacturing. This aligns with global trends such as the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

From a synthetic methodology perspective, this compound is frequently explored in cross-coupling reactions, nucleophilic substitutions, and palladium-catalyzed processes. Its CAS No. 1806967-07-6 is often searched in databases like Reaxys and SciFinder by chemists investigating heterocyclic frameworks or fluorine-containing scaffolds. The compound's structural complexity also makes it a candidate for computational chemistry studies, including molecular docking and QSAR modeling.

Another area of interest is the compound's role in agrochemical innovation. With increasing global attention on crop protection and pest resistance management, 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide serves as a precursor for novel pesticides and herbicides. Its trifluoromethoxy group enhances lipophilicity, improving membrane permeability—a desirable trait for foliar applications.

In summary, 3-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide (CAS No. 1806967-07-6) is a multifaceted compound with broad relevance in medicinal chemistry, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a valuable asset for researchers addressing challenges in drug development, sustainability, and industrial applications.